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Compound of Interest

Compound Name: Dicamba-(CH2)5-acid

Cat. No.: B15558780 Get Quote

A Note on Nomenclature: Extensive research has revealed that "Dicamba-(CH2)5-acid" is not

a standard or publicly documented chemical designation. This guide will therefore focus on the

parent compound, Dicamba (3,6-dichloro-2-methoxybenzoic acid), a widely used herbicide,

and its known derivatives. It is presumed that "Dicamba-(CH2)5-acid" may represent a novel,

custom-synthesized derivative for specific research applications. This document will provide a

comprehensive technical overview of Dicamba, which will serve as a foundational reference for

researchers working with it or its potential derivatives.

Introduction to Dicamba
Dicamba is a selective herbicide used to control broadleaf weeds.[1][2] Chemically, it is a

chlorinated derivative of o-anisic acid and belongs to the benzoic acid family of chemicals.[1][2]

[3] First registered in 1967, it functions as a synthetic auxin, mimicking natural plant hormones

to induce uncontrolled growth, ultimately leading to plant death.[1][4][5] It is available in various

salt and acid formulations.[1][2][6]

Chemical and Physical Properties
A comprehensive summary of the chemical and physical properties of Dicamba is presented in

Table 1. This data is crucial for its application as a reference standard in analytical chemistry.
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Property Value Reference

IUPAC Name
3,6-dichloro-2-methoxybenzoic

acid
[1][3][4][7]

CAS Number 1918-00-9 [1][4][7]

Molecular Formula C8H6Cl2O3 [4][7]

Molecular Weight 221.04 g/mol [4]

Appearance White crystalline solid [4]

Melting Point 114-116 °C [4]

Solubility in Water Low [4]

Solubility in Organic Solvents Soluble in ethanol and acetone [4][5]

Table 1: Chemical and Physical Properties of Dicamba

Synthesis of Dicamba
Several synthetic routes for Dicamba have been described. One common method involves the

following key steps:

Sulfonation and Bromination: Starting with 2,5-dichlorophenol, a sulfonation and bromination

reaction is carried out to produce 4-hydroxy-2,5-dichloro-3-bromobenzenesulfonic acid.

Carboxylation: The intermediate is then treated with an alkyl metal complex (e.g., of

magnesium or lithium) and undergoes an electrophilic addition with CO2 to yield 5-sulfo-3,6-

dichlorosalicylic acid.

Desulfonation and O-methylation: The sulfo group is removed, followed by an O-methylation

reaction with methyl chloride to produce the final Dicamba product.[8]

Another patented method involves the reaction of 2,5-dichlorophenol with liquid potassium

hydroxide, followed by a reaction with CO2 in the presence of anhydrous potassium carbonate

and a catalyst to form 3,6-dichlorosalicylic acid. This intermediate is then reacted with

chloromethane to yield Dicamba.
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A more recent, non-Kolbe-Schmitt process describes the preparation of the key intermediate,

3,6-dichloro-2-hydroxybenzoic acid (3,6-DCSA), from salicylic acid in four steps.[9]

Experimental Protocols
The use of Dicamba as a reference standard is critical for the accurate quantification of its

residues in environmental and agricultural samples. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is a prevalent and robust analytical technique for this purpose.

Sample Preparation for Agricultural Samples
This protocol is adapted for the analysis of soil and soybean foliage.

Sample Collection: Collect 5 g of the soil or soybean foliage sample.

Internal Standard Spiking: Add an isotopic internal standard, such as d3-Dicamba, to the

sample before extraction to assess recovery and precision.

Extraction: Homogenize and extract the sample with acetonitrile fortified with formic acid.

Shaking and Centrifugation: Shake the sample for 15 minutes, followed by centrifugation at

4000 rpm.

Dilution: Dilute the supernatant with the aqueous mobile phase and transfer it to an

autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Utilize a high-performance liquid chromatography (HPLC)

system. A common column choice for separating polar, low molecular weight species like

Dicamba is a Phenomenex Kinetex F5.

Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer (LC-MS/MS)

for final determination.

Ionization Mode: Operate the mass spectrometer in electrospray ionization (ESI) negative

ion mode for optimal detection of acidic species like Dicamba.
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Calibration: Generate a calibration curve with a minimum of five concentration levels of a

certified Dicamba reference standard. A typical range for on-column analysis is 5.0 pg to

4000 pg.

Metabolism and Signaling Pathways
Dicamba acts as a synthetic auxin, disrupting normal plant growth processes.[4][5] In

susceptible plants, it is readily absorbed by roots and foliage and translocated throughout the

plant.[1]

In animals, Dicamba's metabolism is limited. The majority is excreted unchanged in the urine.

[1] The major metabolite identified is 3,6-dichlorosalicylic acid (DCSA), formed through aryl-O-

demethylation.[1][4] Other minor metabolites include 2,5-dichlorophenol and a glucuronide

conjugate of DCSA.[1]

The metabolic pathway of Dicamba in soil involves microbial degradation, primarily to DCSA.[1]

[4]

Below are diagrams illustrating the metabolic pathway of Dicamba and a typical experimental

workflow for its analysis.
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Caption: Metabolic pathway of Dicamba in various organisms.
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Caption: General experimental workflow for the analysis of Dicamba.

Conclusion
While "Dicamba-(CH2)5-acid" does not correspond to a known compound in the scientific

literature, this guide provides a thorough technical overview of its parent molecule, Dicamba.

The information on its chemical properties, synthesis, analytical methodologies, and metabolic

pathways serves as a critical resource for researchers. For those investigating novel

derivatives such as a potential "Dicamba-(CH2)5-acid," the protocols and data presented

herein offer a solid foundation for their research and development activities. The use of certified

reference materials for Dicamba and its known metabolites is paramount for ensuring the

accuracy and reliability of any experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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